![molecular formula C21H30N4O2 B254044 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one](/img/structure/B254044.png)
3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one, also known as EMD 638683, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair mechanisms.
Scientific Research Applications
3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one 638683 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. As a PARP inhibitor, it has been shown to sensitize cancer cells to chemotherapy and radiation therapy by inhibiting DNA repair mechanisms. In addition, it has been shown to have anti-inflammatory effects and to protect against ischemia-reperfusion injury in the heart and brain.
Mechanism of Action
PARP is an enzyme that plays a crucial role in DNA repair mechanisms. When DNA is damaged, PARP is activated and recruits other proteins to repair the damage. However, in cancer cells, this mechanism can be exploited to promote cell survival and resistance to chemotherapy and radiation therapy. PARP inhibitors like 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one 638683 block this mechanism by inhibiting the activity of PARP, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
This compound 638683 has been shown to have a number of biochemical and physiological effects. In cancer cells, it has been shown to inhibit DNA repair mechanisms, leading to cell death. In addition, it has been shown to have anti-inflammatory effects and to protect against ischemia-reperfusion injury in the heart and brain. However, the exact mechanisms underlying these effects are still being studied.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one 638683 is its specificity for PARP, which makes it a useful tool for studying the role of PARP in various biological processes. However, its potency and selectivity can vary depending on the experimental conditions, and it can also have off-target effects on other enzymes. In addition, its solubility and stability can be an issue in some experimental settings.
Future Directions
There are a number of future directions for research on 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one 638683. One area of interest is the development of more potent and selective PARP inhibitors for use in cancer therapy. In addition, there is growing interest in the use of PARP inhibitors for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, there is also interest in studying the role of PARP in other biological processes, such as inflammation and DNA damage response.
Synthesis Methods
The synthesis of 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one 638683 involves the reaction of 2-methyl-6-morpholin-4-yl-1H-quinolin-4-one with 4-ethylpiperazine in the presence of a palladium catalyst. The reaction proceeds via a Suzuki coupling reaction, which is a widely used method for the synthesis of biaryl compounds. The resulting product is then purified by column chromatography to obtain the pure compound.
properties
Molecular Formula |
C21H30N4O2 |
---|---|
Molecular Weight |
370.5 g/mol |
IUPAC Name |
3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-6-morpholin-4-yl-1H-quinolin-4-one |
InChI |
InChI=1S/C21H30N4O2/c1-3-23-6-8-24(9-7-23)15-19-16(2)22-20-5-4-17(14-18(20)21(19)26)25-10-12-27-13-11-25/h4-5,14H,3,6-13,15H2,1-2H3,(H,22,26) |
InChI Key |
BVVBCWAURPISBX-UHFFFAOYSA-N |
Isomeric SMILES |
CCN1CCN(CC1)CC2=C(N=C3C=CC(=CC3=C2O)N4CCOCC4)C |
SMILES |
CCN1CCN(CC1)CC2=C(NC3=C(C2=O)C=C(C=C3)N4CCOCC4)C |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(NC3=C(C2=O)C=C(C=C3)N4CCOCC4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.